Cas no 1385694-72-3 (Methyl 1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylate)

• Product Name: Methyl 1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylate
• CAS No: 1385694-72-3
• MF: C₁₄H₁₄BrClO₃
• MW: 345.616162776947
• CID: 1057161
• PubChem ID: 77519366
• Update Time: 2025-04-20

Methyl 1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylate
• DB-370644
• Methyl 1-(2-bromo-5-chlorophenyl)-4-oxocyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 1-(2-bromo-5-chlorophenyl)-4-oxo-, methyl ester
• CS-0445840
• Methyl1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylate
• AC4085
• DTXSID801144051
• SY020217
• 1385694-72-3
• MFCD22423120
• AKOS027256823

• MDL： MFCD22423120
• Inchi： 1S/C14H14BrClO3/c1-19-13(18)14(6-4-10(17)5-7-14)11-8-9(16)2-3-12(11)15/h2-3,8H,4-7H2,1H3
• InChI Key： FPNIXRNMPVEHLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1(C(=O)OC)CCC(CC1)=O)Cl

Computed Properties

• Exact Mass: 343.98100
• Monoisotopic Mass: 343.98148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.65640